Cas no 2228700-38-5 (({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)hydrazine)

• Product Name: ({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)hydrazine
• CAS No: 2228700-38-5
• MF: C₆H₈N₆
• MW: 164.167919158936
• CID: 5748500
• PubChem ID: 165842669
• Update Time: 2025-06-03

({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• ({3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}methyl)hydrazine
• EN300-1731081
• 2228700-38-5
• ({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)hydrazine

• Inchi： 1S/C6H8N6/c7-9-3-4-1-5-6(8-2-4)11-12-10-5/h1-2,9H,3,7H2,(H,8,10,11,12)
• InChI Key： ZZKJMNFWBXXEHG-UHFFFAOYSA-N
• SMILES： N1=CC(=CC2C1=NNN=2)CNN

Computed Properties

• Exact Mass: 164.08104428g/mol
• Monoisotopic Mass: 164.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 92.5Ų

Additional information on ({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)hydrazine

Comprehensive Overview of ({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)hydrazine (CAS No. 2228700-38-5)

({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)hydrazine (CAS No. 2228700-38-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a triazolo[4,5-b]pyridine core, which is known for its versatility in drug design and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for triazole- and pyridine-based compounds has surged, driven by their prominence in drug discovery and crop protection. The hydrazine moiety in this compound further enhances its reactivity, making it a valuable intermediate for synthesizing derivatives with tailored properties. This aligns with the growing trend of precision chemistry, where researchers seek highly specific molecular tools for advanced applications.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for ({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)hydrazine?" The compound can be synthesized through multi-step organic reactions, often starting from commercially available 6-chloro-3H-[1,2,3]triazolo[4,5-b]pyridine. Key steps include nucleophilic substitution and hydrazine incorporation, which require careful optimization to achieve high yields and purity.

Another hot topic in the field is the structure-activity relationship (SAR) of triazolo[4,5-b]pyridine derivatives. Studies suggest that modifications to the hydrazine side chain can significantly influence the compound's bioavailability and binding affinity. This has led to its exploration in kinase inhibitors and antimicrobial agents, addressing pressing needs in oncology and infectious disease research.

From an industrial perspective, CAS No. 2228700-38-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating solvent-free or catalytic methods to produce this compound, reducing environmental impact while maintaining cost efficiency. Such advancements resonate with global initiatives to minimize chemical waste and energy consumption.

In summary, ({3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}methyl)hydrazine represents a promising scaffold for innovation across multiple disciplines. Its CAS No. 2228700-38-5 serves as a critical identifier for researchers navigating the expanding landscape of heterocyclic chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in life sciences and material engineering.